Cas no 2256707-05-6 (2-(1H-imidazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

• Product Name: 2-(1H-imidazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CAS No: 2256707-05-6
• MF: C₁₃H₁₇BN₄O₂
• MW: 275.129167318344
• CID: 6816332
• PubChem ID: 172400682
• Update Time: 2025-03-02

2-(1H-imidazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CS-21683
• 2256707-05-6

• Inchi： 1S/C13H17BN4O2/c1-12(2)13(3,4)20-14(19-12)10-7-16-11(17-8-10)18-6-5-15-9-18/h5-9H,1-4H3/i5D,6D,9D
• InChI Key： BCWMEGZPVCVYPQ-DINNLGBQSA-N
• SMILES： O1B(C2=CN=C(N3C([2H])=NC([2H])=C3[2H])N=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 275.1632862Da
• Monoisotopic Mass: 275.1632862Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų